Cas no 186086-71-5 (Methyl 3-(pyrrolidin-1-yl)benzoate)

• Product Name: Methyl 3-(pyrrolidin-1-yl)benzoate
• CAS No: 186086-71-5
• Molecular Formula: C₁₂H₁₅NO₂
• Molecular Weight: 205.253
• MDL: MFCD06740075
• CID: 114739
• PubChem ID: 7148407

Methyl 3-(pyrrolidin-1-yl)benzoate Properties

Names and Identifiers

• Methyl 3-(pyrrolidin-1-yl)benzoate
• methyl 3-pyrrolidin-1-ylbenzoate
• 3-(1-pyrrolidinyl)Benzoic acid methyl ester
• Benzoicacid, 3-(1-pyrrolidinyl)-, methyl ester
• METHYL 3-(1-PYRROLIDINYL)BENZOATE
• 3-pyrrolidin-1-yl-benzoic acid methyl ester
• methyl3-(pyrrolidin-1-yl)benzoate
• MFCD06740075
• AKOS000348826
• CS-0179155
• FT-0738189
• DTXSID60428084
• EN300-304154
• JJJUYMBYOGDTKP-UHFFFAOYSA-N
• AC4974
• SY012804
• SCHEMBL5743752
• Z1509726286
• 186086-71-5
• A880688
• DB-065554

• MDL： MFCD06740075
• InChIKey： JJJUYMBYOGDTKP-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H15NO2/c1-15-12(14)10-5-4-6-11(9-10)13-7-2-3-8-13/h4-6,9H,2-3,7-8H2,1H3
• SMILES： COC(=O)C1=CC(=CC=C1)N2CCCC2

Computed Properties

• Exact Mass: 205.11000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 205.11
• Heavy Atom Count: 15
• Complexity: 224
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5A^2

Experimental Properties

• LogP: 2.13840
• PSA: 29.54000

Methyl 3-(pyrrolidin-1-yl)benzoate Security Information

Methyl 3-(pyrrolidin-1-yl)benzoate Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%